![molecular formula C19H23N5O B2550119 1-allyl-2-amino-N-isopentyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide CAS No. 577959-92-3](/img/structure/B2550119.png)
1-allyl-2-amino-N-isopentyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
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Description
1-allyl-2-amino-N-isopentyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, also known as QAQ, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis Methodologies
- Three-component synthesis of functionalized pyrrolo[3,4-c]quinolin-1-ones demonstrates an innovative approach to structurally diverse derivatives via a cascade reaction, highlighting the potential for diversity-oriented synthesis (Yu et al., 2015).
- Versatile synthesis of 4,5-dihydropyrrolo[1,2-a]quinoxalines from 1-(2-aminophenyl)pyrrole with aromatic or heteroaromatic aldehydes showcases a method for producing high yields of pyrroloquinoxalines, indicating the chemical flexibility and utility of the quinoxaline framework (Abonía et al., 2001).
- An eco-friendly Pictet–Spengler approach to pyrrolo- and indolo[1,2-a]quinoxalines was developed, using p-dodecylbenzenesulfonic acid as an efficient catalyst, emphasizing sustainable methodologies in the synthesis of biologically important quinoxalines (Preetam & Nath, 2015).
Bioactive Applications
- The discovery of novel 3-Quinoline Carboxamides as potent, selective, and orally bioavailable inhibitors of Ataxia Telangiectasia Mutated (ATM) kinase, derived from quinoline derivatives, signifies the therapeutic potential of quinoxaline frameworks in targeting specific kinases involved in disease pathways (Degorce et al., 2016).
properties
IUPAC Name |
2-amino-N-(3-methylbutyl)-1-prop-2-enylpyrrolo[3,2-b]quinoxaline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N5O/c1-4-11-24-17(20)15(19(25)21-10-9-12(2)3)16-18(24)23-14-8-6-5-7-13(14)22-16/h4-8,12H,1,9-11,20H2,2-3H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBYVNARYERTDHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CC=C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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